![molecular formula C15H17FN4O B6445215 4-[4-(2-fluorophenyl)piperazin-1-yl]-6-methoxypyrimidine CAS No. 2640975-53-5](/img/structure/B6445215.png)
4-[4-(2-fluorophenyl)piperazin-1-yl]-6-methoxypyrimidine
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Overview
Description
The compound “4-[4-(2-fluorophenyl)piperazin-1-yl]-6-methoxypyrimidine” is a complex organic molecule. It is related to a class of compounds known as piperazines . Piperazines are a broad class of chemical compounds, many with important pharmacological properties, which contain a core piperazine functional group .
Scientific Research Applications
- FPMINT as an Inhibitor : FPMINT is a novel ENT inhibitor, with greater selectivity for ENT2 over ENT1. It has potential therapeutic implications due to its differential effects on these transporters .
- Structure-Activity Relationship (SAR) : Analogue studies revealed that specific modifications affect ENT inhibition. For instance:
- FPMINT’s unique structure makes it versatile for drug discovery and molecular imaging applications. Researchers can explore its interactions with biological targets and evaluate its potential as a diagnostic tool.
- T6 demonstrated potent MAO-B inhibitory activity (IC50 = 0.013 M), suggesting potential for neurological disorder treatment .
Nucleoside Transporter Inhibition
Neuropharmacological Potential
Drug Discovery and Molecular Imaging
Antibacterial and Anti-Inflammatory Properties
Monoamine Oxidase (MAO) Inhibition
Molecular Docking Studies
Mechanism of Action
Target of Action
The primary targets of 4-[4-(2-fluorophenyl)piperazin-1-yl]-6-methoxypyrimidine are the Equilibrative Nucleoside Transporters (ENTs) . ENTs play a vital role in nucleotide synthesis, regulation of adenosine function, and chemotherapy . This compound is more selective to ENT2 than to ENT1 .
Mode of Action
The compound interacts with ENTs, inhibiting their function . It reduces the maximum rate of uridine uptake (Vmax) in ENT1 and ENT2 without affecting the Michaelis constant (Km), indicating that it acts as a non-competitive inhibitor .
Biochemical Pathways
The inhibition of ENTs affects the nucleotide synthesis and regulation of adenosine function
Result of Action
The primary result of the action of 4-[4-(2-fluorophenyl)piperazin-1-yl]-6-methoxypyrimidine is the inhibition of ENTs, leading to changes in nucleotide synthesis and regulation of adenosine function
properties
IUPAC Name |
4-[4-(2-fluorophenyl)piperazin-1-yl]-6-methoxypyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17FN4O/c1-21-15-10-14(17-11-18-15)20-8-6-19(7-9-20)13-5-3-2-4-12(13)16/h2-5,10-11H,6-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RQSSWJYGWIOCBU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=NC(=C1)N2CCN(CC2)C3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17FN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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